2-({1-[(oxan-4-yl)methyl]piperidin-4-yl}methyl)-6-(1H-1,2,4-triazol-1-yl)-2,3-dihydropyridazin-3-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-({1-[(oxan-4-yl)methyl]piperidin-4-yl}methyl)-6-(1H-1,2,4-triazol-1-yl)-2,3-dihydropyridazin-3-one is a useful research compound. Its molecular formula is C18H26N6O2 and its molecular weight is 358.446. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Chemical Properties
Synthesis of Eosinophil Infiltration Inhibitors : A series of compounds, including structures related to the specified compound, were synthesized and evaluated for their antihistaminic activity and inhibitory effect on eosinophil infiltration. These compounds showed potential as therapeutic agents for atopic dermatitis and allergic rhinitis, highlighting their dual antihistaminic and anti-inflammatory activities (Gyoten et al., 2003).
Conformational Studies : Research on derivatives of hexahydropyrido and pyridazines has revealed insights into their configurations and conformations. Such studies are crucial for understanding the chemical behavior and potential interactions of these compounds with biological targets (Cahill & Crabb, 1972).
Biological Activity and Applications
Antimicrobial and Antifungal Activities : Novel derivatives showing significant antimicrobial and antifungal activities have been synthesized. These compounds, including structures analogous to the specified compound, have been identified as promising leads for the development of new antimicrobial agents (Suresh, Lavanya, & Rao, 2016).
Anticonvulsant Properties : Studies on compounds with similar structures have provided insights into their potential anticonvulsant properties. The structural and electronic properties of these compounds have been closely examined to understand their mode of action and therapeutic potential (Georges et al., 1989).
Pharmacological Evaluation : The synthesis and pharmacological evaluation of derivatives have indicated their potential in treating conditions such as depression and anxiety. These studies demonstrate the therapeutic versatility of compounds related to the specified molecule (Kumar et al., 2017).
properties
IUPAC Name |
2-[[1-(oxan-4-ylmethyl)piperidin-4-yl]methyl]-6-(1,2,4-triazol-1-yl)pyridazin-3-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H26N6O2/c25-18-2-1-17(24-14-19-13-20-24)21-23(18)12-15-3-7-22(8-4-15)11-16-5-9-26-10-6-16/h1-2,13-16H,3-12H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LAVLOYQUSKCNNN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1CN2C(=O)C=CC(=N2)N3C=NC=N3)CC4CCOCC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H26N6O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
358.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.